Cas no 78-40-0 (Triethyl phosphate)

• Product Name: Triethyl phosphate
• CAS No: 78-40-0
• MF: C₆H₁₅O₄P
• MW: 182.154663324356
• MDL: MFCD00009077
• CID: 34113
• PubChem ID: 6535
• Update Time: 2026-05-14

Triethyl phosphate Chemical and Physical Properties

Names and Identifiers

• Triethyl phosphate
• AURORA KA-1638
• ETHYL ACID PHOSPHATE
• ETHYL PHOSPHATE
• PHOSPHORIC ACID TRIETHYL ESTER
• TEP
• (C2H5O)3PO
• Ethyl phosphate ((EtO)3PO)
• Ethyl phosphate, tri-
• o-Phosphoric acid triethyl ester
• phosphatedetriethyle
• Phosphoric ether
• triethoxyphosphineoxide
• Triethylfosfat
• Tris(ethyl) phosphate
• Triethyl Phosphate (TEP)
• Triethylphosphatecolorlessliq
• TRIETHYL ORTHOPHOSPHATE
• TRIETHYL PHOSPHAYE
• Triethylphosphate Solution
• diethylphosphoric acid ethyl ester
• Triethylphosphate
• Phosphoric acid, triethyl ester
• Triethoxyphosphine oxide
• Triethylfosfat [Czech]
• Ethyl phosphate (VAN)
• Triethyl phosphate, 99%
• QIH4K96K7J
• DQWPFSLDHJDLRL-UHFFFAOYSA-N
• DSSTox_CID_6228
• DSSTox_RID_78067
• DSSTox_GSI

• MDL： MFCD00009077
• Inchi： 1S/C6H15O4P/c1-4-8-11(7,9-5-2)10-6-3/h4-6H2,1-3H3
• InChI Key： DQWPFSLDHJDLRL-UHFFFAOYSA-N
• SMILES： P(=O)(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]
• BRN： 1705772

Computed Properties

• Exact Mass: 182.07100
• Monoisotopic Mass: 182.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless and easy to flow liquid, with slight fruit flavor.
• Density: 1.072 g/mL at 25 °C(lit.)
• Melting Point: -56 ºC
• Boiling Point: 215 °C(lit.)
• Flash Point: Fahrenheit: 266 ° f
  Celsius: 130 ° c
  
• Refractive Index: n20/D 1.403(lit.)
• PH: 7 (H2O, 20℃)
• Solubility: 500g/l (slow decomposition)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, water.
• PSA: 54.57000
• LogP: 2.20400
• Merck: 9674
• Vapor Pressure: 1 mmHg ( 40 °C)
• Sensitiveness: Sensitive to humidity
• Solubility: It can be dissolved in alcohol, ether and other organic solvents, and can be miscible with water in any proportion.

Triethyl phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3278
• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： S25
• RTECS：TC7900000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：1.2-10%(V)
• Storage Condition：Store at room temperature
• Safety Term：S25
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates